Cas no 445269-12-5 (3-Amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide)

• Product Name: 3-Amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
• CAS No: 445269-12-5
• MF: C₂₂H₂₅N₃O₃S
• MW: 411.517204046249
• CID: 6630973
• PubChem ID: 4352148
• Update Time: 2025-05-25

3-Amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AM-807/13615918
• 3-amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
• AKOS001669156
• AKOS016340381
• CS-0332194
• SS-0587
• 445269-12-5
• 3-amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• 3-Amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

• Inchi： 1S/C22H25N3O3S/c1-4-12-5-7-16-13(9-12)10-15-19(23)20(29-22(15)25-16)21(26)24-17-8-6-14(27-2)11-18(17)28-3/h6,8,10-12H,4-5,7,9,23H2,1-3H3,(H,24,26)
• InChI Key： JRDCOXUENSTSHW-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC(=CC=2OC)OC)=O)=C(C2C1=NC1=C(C=2)CC(CC)CC1)N

Computed Properties

• Exact Mass: 411.16166284g/mol
• Monoisotopic Mass: 411.16166284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 115Ų

Additional information on 3-Amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

3-Amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 445269-12-5)

The compound 3-Amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide, identified by the CAS registry number 445269-12-5, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule incorporates a thieno[2,3-b]quinoline backbone, which is a fused bicyclic system combining a quinoline ring with a thiophene moiety. This unique structural feature contributes to its stability and bioavailability.

The substituents on the molecule include an amino group at position 3 and a carboxamide group attached to position 2. The carboxamide group is further substituted with a 2,4-dimethoxyphenyl moiety and an ethyl group at position 6. These substituents play a crucial role in modulating the pharmacokinetic properties and biological activity of the compound. Recent studies have highlighted the importance of such substitutions in enhancing the selectivity and efficacy of quinoline derivatives in various therapeutic applications.

One of the most promising aspects of this compound is its potential as an anti-cancer agent. Research has shown that certain quinoline derivatives exhibit potent anti-proliferative activity against various cancer cell lines. The presence of the amino and methoxy groups in this molecule may contribute to its ability to inhibit key enzymes or pathways involved in cancer progression. Additionally, the thieno[2,3-b]quinoline framework has been associated with anti-inflammatory and anti-microbial properties, making this compound a versatile candidate for drug development.

The synthesis of 3-Amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the thieno[2,3-b]quinoline core typically requires careful planning to ensure high yields and purity. The introduction of substituents at specific positions is critical for achieving the desired biological activity and pharmacokinetic profile.

In terms of application development, this compound has shown potential in preclinical studies as a lead molecule for developing novel therapeutic agents. Its ability to target specific cellular pathways makes it an attractive candidate for further investigation in disease models. Researchers are currently exploring its efficacy in treating conditions such as neurodegenerative diseases and infectious disorders.

The structural complexity of this compound presents both challenges and opportunities for chemists. While its synthesis requires precise control over reaction conditions and intermediates' stability, its intricate architecture offers unique possibilities for modifying its properties through strategic substitution patterns. This adaptability underscores its value as a platform for designing new drugs with enhanced therapeutic profiles.

In conclusion, 3-Amino-N-(2,4-dimethoxyphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 445269-12-5) represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable asset for researchers seeking innovative solutions in drug discovery.